5-Benzofuransulfonamide
Overview
Description
5-Benzofuransulfonamide is a chemical compound with the molecular formula C8H7NO3S . It is a derivative of benzofuran, a heterocyclic compound that consists of a fused benzene and furan ring .
Synthesis Analysis
The synthesis of benzofuran derivatives has been reported in various studies . For instance, benzofuran-based sulphonamides were synthesized through the condensation of 2-acetylbenzofuran with 4-hydrazinylbenzenesulfonamide in refluxing glacial acetic acid .Molecular Structure Analysis
The molecular structure of benzofuran derivatives has been studied using various spectroscopic techniques . These include 1H-NMR, 13C-NMR, elemental analysis, and IR spectroscopy .Chemical Reactions Analysis
Benzofuran derivatives participate in various types of chemical reactions . For instance, they can undergo addition reactions, decomposition reactions, single-replacement reactions, double-replacement reactions, and combustion reactions .Scientific Research Applications
Synthesis and Characterization
- 5-Benzofuransulfonamide derivatives have been synthesized and characterized for various applications. These compounds show potential in antibacterial, α-glucosidase inhibition, and hemolytic studies. For instance, certain derivatives demonstrated moderate to high activity against Gram-positive and Gram-negative bacterial strains, with compound 5f being the most potent antibacterial and 5j being the best α-glucosidase inhibitor. Furthermore, these compounds exhibited cytotoxicity levels ranging from 27.20% to 5.20% relative to Triton X-100, indicating their potential as antimicrobial agents (Abbasi et al., 2016).
Antimicrobial and Anticancer Activities
- A series of 4-(1-aryl-5-chloro-2-oxo-1,2-dihydro-indol-3-ylideneamino)-N-substituted benzene sulfonamides were synthesized and evaluated for their in vitro antimicrobial and anticancer activities. These compounds showed promising results against different microbial strains and cell lines, with some being more active than standard drugs like carboplatin. This research highlights the potential of benzofuransulfonamide derivatives in developing new therapeutic agents for treating infections and cancer (Kumar et al., 2014).
Mechanism of Action
Target of Action
Benzofuran derivatives have been found to have a wide range of biological and pharmacological applications .
Mode of Action
Benzofuran derivatives are known to interact with various targets, leading to changes that contribute to their biological activities .
Biochemical Pathways
Benzofuran derivatives are known to affect various biochemical pathways, contributing to their wide array of biological activities .
Pharmacokinetics
Improved bioavailability is one of the targets achieved with most of the more recent compounds .
Result of Action
Benzofuran derivatives are known to have a wide range of biological activities, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .
Action Environment
It is known that environmental factors can influence the action of many compounds .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
5-Benzofuransulfonamide is known to interact with various enzymes, proteins, and other biomolecules . For instance, it has been found to exhibit antibacterial activity, suggesting that it may interact with bacterial enzymes or proteins
Cellular Effects
It is believed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
It is believed to exert its effects at the molecular level, potentially through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Properties
IUPAC Name |
1-benzofuran-5-sulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO3S/c9-13(10,11)7-1-2-8-6(5-7)3-4-12-8/h1-5H,(H2,9,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITOAGDKJWLAULZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=CO2)C=C1S(=O)(=O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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